Cas no 549501-07-7 (3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate)

• Product Name: 3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate
• CAS No: 549501-07-7
• MF: C₁₈H₁₄O₅
• MW: 310.300765514374
• CID: 3282730
• PubChem ID: 804902
• Update Time: 2025-07-18

3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-2-ONE, 7-(ACETYLOXY)-3-(2-METHOXYPHENYL)-
• 3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate
• SR-01000251573-1
• [3-(2-methoxyphenyl)-2-oxochromen-7-yl] acetate
• CCG-350764
• UPCMLD0ENAT0511-1296:001
• STK857225
• 549501-07-7
• Oprea1_137424
• SR-01000251573
• F1190-0445
• Z56858921
• AKOS001061664

• Inchi： 1S/C18H14O5/c1-11(19)22-13-8-7-12-9-15(18(20)23-17(12)10-13)14-5-3-4-6-16(14)21-2/h3-10H,1-2H3
• InChI Key： ZWRRHCFKRNZNDD-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC(=CC1=2)OC(C)=O)C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 310.08412354g/mol
• Monoisotopic Mass: 310.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate

Professional Introduction to 3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate (CAS No. 549501-07-7)

3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate, a compound with the chemical identifier CAS No. 549501-07-7, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the chromene class, which is well-known for its diverse biological activities and applications in medicinal chemistry. The presence of a methoxy group at the 2-position of the phenyl ring and an acetic acid moiety at the 7-position of the chromenone core contributes to its unique chemical properties and potential pharmacological effects.

The chromene scaffold, characterized by a benzopyranone structure, has been extensively studied for its role in various biological processes. Specifically, derivatives of chromene have shown promise in the development of anti-inflammatory, antioxidant, and antimicrobial agents. The structural features of 3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate make it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in natural product-inspired scaffolds due to their inherent biological activity and structural complexity. Chromenes derived from flavonoids, such as quercetin and kaempferol, have been extensively explored for their therapeutic potential. The compound in question, 3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate, can be considered a synthetic derivative that mimics some of these natural structures, potentially offering similar biological benefits with improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The acetic acid moiety at the 7-position provides a reactive site for further functionalization, allowing chemists to explore various modifications that could enhance its biological activity or improve its solubility and bioavailability. This flexibility makes it an attractive candidate for medicinal chemists working on developing novel therapeutic agents.

Recent studies have highlighted the importance of chromene derivatives in addressing various diseases. For instance, research has demonstrated that certain chromenes exhibit anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. The methoxy group in 3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate may play a crucial role in modulating these interactions, potentially enhancing its efficacy as an anti-cancer agent.

Moreover, the compound's structural similarity to known bioactive molecules suggests that it may have additional therapeutic applications beyond cancer treatment. For example, chromenes have been shown to possess anti-inflammatory effects by modulating inflammatory pathways. The presence of both hydrophobic and hydrophilic regions in its structure could contribute to its ability to interact with biological targets involved in inflammation.

The synthesis of 3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and cyclization processes, are often employed to construct the chromene core efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the versatility of modern organic chemistry in creating structurally diverse molecules.

In conclusion, 3-(2-methoxyphenyl)-2-oxo-2H-chromen-7-yl acetate (CAS No. 549501-07-7) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.